(9Z,12Z)-3-oxolinoleoyl-CoA

• Molecular Formula: C39H64N7O18P3S
• Molecular Weight: 1043.9 g/mol
• InChI: InChI=1S/C39H64N7O18P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-27(47)22-30(49)68-21-20-41-29(48)18-19-42-37(52)34(51)39(2,3)24-61-67(58,59)64-66(56,57)60-23-28-33(63-65(53,54)55)32(50)38(62-28)46-26-45-31-35(40)43-25-44-36(31)46/h8-9,11-12,25-26,28,32-34,38,50-51H,4-7,10,13-24H2,1-3H3,(H,41,48)(H,42,52)(H,56,57)(H,58,59)(H2,40,43,44)(H2,53,54,55)/b9-8-,12-11-/t28-,32-,33-,34+,38-/m1/s1
• InChIKey: XROJENOQBXZHJA-RRNJGNTNSA-N

(9Z,12Z)-3-Oxolinoleoyl-CoA: Chemical Identity & Specifications

(9Z,12Z)-3-oxolinoleoyl-CoA, also designated as (9Z,12Z)-3-oxolinoleoyl-coenzyme A or (9Z,12Z)-3-ketolinoleoyl-CoA, is a 3-oxo-fatty acyl-CoA that constitutes a specific intermediate within the peroxisomal β-oxidation pathway of linoleate (C18:2, n-6) [1]. The compound is formally defined as the condensation product of the thiol group of coenzyme A with the carboxy group of (9Z,12Z)-3-oxolinoleic acid, and its molecular identity is established through authoritative lipid classification databases including LIPID MAPS (LM ID LMFA07050136) and ChEBI (CHEBI:74090) [2]. As a chemically defined research reagent with a molecular formula of C39H64N7O18P3S and a molecular weight of 1043.95 g/mol, it is commercially available from multiple specialized vendors for use in targeted lipidomics, enzymology, and metabolic flux studies [3].

Pathway context Peroxisomal beta-oxidation intermediate for linoleic acid (18:2(9Z,12Z)) degradation studies.

Analytical use LC-MS/MS standard for targeted acyl-CoA metabolomics and enzyme kinetics.

Substrate specificity Polyunsaturated 3-oxoacyl-CoA: supports PUFA-specific oxidase and thiolase characterization.

• [1] ChEBI. (9Z,12Z)-3-oxolinoleoyl-CoA(4−) (CHEBI:74013). European Bioinformatics Institute. View Source
• [2] LIPID MAPS. (9Z,12Z)-3-oxolinoleoyl-CoA (LMFA07050136). LIPID MAPS Structure Database. View Source
• [3] MedChemExpress. (9Z,12Z)-3-Oxolinoleoyl-CoA product datasheet. MedChemExpress. View Source

Limitations of Generic Acyl-CoA Standards for (9Z,12Z)-3-Oxolinoleoyl-CoA

The substitution of (9Z,12Z)-3-oxolinoleoyl-CoA with structurally proximate acyl-CoAs—such as its immediate precursor linoleoyl-CoA (9Z,12Z-octadecadienoyl-CoA, C39H66N7O17P3S) or its monounsaturated analog 3-oxooleoyl-CoA (3-oxo-9Z-octadecenoyl-CoA, C39H66N7O18P3S)—is scientifically invalid due to fundamental chemical and functional differences that preclude interchangeability [1]. The target compound bears a 3-oxo (β-keto) functional group absent in linoleoyl-CoA, which fundamentally alters its enzymatic recognition and reactivity [2]. Specifically, this 3-oxo moiety defines it as the dedicated substrate for peroxisomal 3-oxoacyl-CoA thiolase (EC 2.3.1.16) in the thiolytic cleavage step of β-oxidation, a catalytic role that neither linoleoyl-CoA nor 3-oxooleoyl-CoA can fulfill [3]. Furthermore, in competitive metabolic pathway analyses requiring precise resolution of intermediates, only the authentic 3-oxo compound enables unequivocal identification and quantification of this specific node in linoleate catabolism [4].

! Saturated 3-oxoacyl-CoA standards (e.g., 3-oxopalmitoyl-CoA) exhibit different chromatographic retention; quantification accuracy may shift.

! Acyl-CoA oxidase substrate specificities vary between saturated and polyunsaturated chains; kinetic parameters may not transfer.

! Mis-assignment of unknown LC-MS/MS peaks can occur if generic standards are used, limiting pathway-flux interpretation.

• [1] ChEBI. linoleoyl-CoA (CHEBI:15530) and (9Z,12Z)-3-oxolinoleoyl-CoA (CHEBI:74090). European Bioinformatics Institute. View Source
• [2] RGD. (9Z,12Z)-3-oxolinoleoyl-CoA Ontology Report. Rat Genome Database. View Source
• [3] Human-GEM. MAR03305: 3-oxolinoleoyl-CoA + CoA → acetyl-CoA + cis,cis-palmito-7,10-dienoyl-CoA. Metabolic Atlas. View Source
• [4] Rivera LG, Bartlett MG. Chromatographic methods for the determination of acyl-CoAs. Anal Methods. 2018;10:5252-5264. View Source

(9Z,12Z)-3-Oxolinoleoyl-CoA: Evidence vs. Generic Acyl-CoAs

Enhanced C2 Electrophilicity in 3-Oxoacyl-CoA

The presence of the 3-oxo group in (9Z,12Z)-3-oxolinoleoyl-CoA confers a measurable increase in molecular weight relative to its non-oxidized precursor, linoleoyl-CoA (9Z,12Z-octadecadienoyl-CoA) [1]. This mass difference is analytically consequential for mass spectrometry-based identification and quantification in complex biological matrices, enabling unambiguous differentiation in metabolomics workflows [2].

C2 Electrophilicity

Class-level

Predicted higher partial positive charge at thioester C2 vs. saturated analog (3-oxooctadecanoyl-CoA).

Supports PUFA-specific thiolase interaction studies.

Inferred from computational chemistry; direct kinetic data absent.

Evidence Dimension	Molecular Weight (Average Mass)
Target Compound Data	1043.95 g/mol (C39H64N7O18P3S)
Comparator Or Baseline	Linoleoyl-CoA (9Z,12Z-octadecadienoyl-CoA): 1029.97 g/mol (C39H66N7O17P3S) [3]
Quantified Difference	Δ = 13.98 g/mol (corresponding to substitution of 2H with O; +O -2H)
Conditions	Calculated average molecular weight; confirmed across authoritative chemical databases (ChEBI, HMDB, LIPID MAPS)

Why This Matters

The 13.98 g/mol mass differential enables precise MS/MS discrimination between the 3-oxo intermediate and its precursor in targeted lipidomics, preventing misannotation of β-oxidation flux.

• [1] LIPID MAPS. (9Z,12Z)-3-oxolinoleoyl-CoA (LMFA07050136). Exact Mass: 1043.324149. View Source
• [2] Rivera LG, Bartlett MG. Chromatographic methods for the determination of acyl-CoAs. Anal Methods. 2018;10:5252-5264. View Source
• [3] HMDB. Showing metabocard for 9Z,12Z-octadecadienoyl-CoA (HMDB0062491). Formula: C39H66N7O17P3S, MW: 1029.97. View Source

Accumulation of 3-Oxoacyl-CoAs Under CoASH Limitation

(9Z,12Z)-3-oxolinoleoyl-CoA exists predominantly as the tetra-anionic species (4−) under physiological conditions due to deprotonation of its phosphate and diphosphate moieties, whereas the non-oxidized linoleoyl-CoA is predominantly neutral in its fully protonated form [1]. This charge difference directly impacts chromatographic retention, ion-pairing behavior, and electrospray ionization efficiency in LC-MS workflows [2].

Accumulation under CoASH limitation

Class-level

Predicted preferential peroxisomal accumulation vs. saturated long-chain 3-oxoacyl-CoAs during PUFA load.

Enables more precise PUFA-specific peroxisomal dysfunction readout.

Inferred from pathway specificity; head-to-head accumulation data not available.

Evidence Dimension	Net Molecular Charge at pH ~7.4
Target Compound Data	-4 (tetra-anion) for (9Z,12Z)-3-oxolinoleoyl-CoA(4−), formula C39H60N7O18P3S, average mass 1039.916 [3]
Comparator Or Baseline	0 (neutral) for linoleoyl-CoA (CHEBI:15530), formula C39H66N7O17P3S, average mass 1029.966 [4]
Quantified Difference	Charge differential of 4 units; corresponding mass difference of 9.950 Da for the deprotonated forms
Conditions	ChEBI authoritative annotation for physiological pH (~7.4); based on pKa of phosphate/diphosphate groups

Why This Matters

The -4 charge state dictates distinct extraction efficiency in solid-phase extraction protocols and alters ionization response in negative-ion mode LC-MS/MS, necessitating compound-specific method validation that cannot be extrapolated from linoleoyl-CoA.

• [1] ChEBI. (9Z,12Z)-3-oxolinoleoyl-CoA(4−) (CHEBI:74013). Net Charge: -4. View Source
• [2] Rivera LG, Bartlett MG. Chromatographic methods for the determination of acyl-CoAs. Anal Methods. 2018;10:5252-5264. View Source
• [3] ChEBI. (9Z,12Z)-3-oxolinoleoyl-CoA(4−) (CHEBI:74013). Formula: C39H60N7O18P3S, Average Mass: 1039.91600. View Source
• [4] ChEBI. linoleoyl-CoA (CHEBI:15530). Formula: C39H66N7O17P3S, Average Mass: 1029.96560. View Source

Distinct MS/MS Fragmentation of Polyunsaturated 3-Oxoacyl-CoAs

The introduction of the 3-oxo group in (9Z,12Z)-3-oxolinoleoyl-CoA alters its calculated physicochemical properties compared to its precursor linoleoyl-CoA, specifically increasing topological polar surface area (TPSA) and the number of hydrogen bond acceptors [1]. These differences affect reversed-phase chromatographic retention and may influence in vitro handling and solubility characteristics, although direct experimental solubility data remain unavailable from primary sources [2].

MS/MS Fragmentation

Class-level

Predicted unique fragment ions from Δ9,12 unsaturation vs. simpler saturated 3-oxoacyl-CoA spectrum.

Allows differentiation in suspect screening without a fully matched standard.

Inferred from HRMS fragmentation rules; experimental spectrum not publicly available.

Evidence Dimension	Topological Polar Surface Area (TPSA) and Hydrogen Bond Acceptors
Target Compound Data	TPSA: 382.77 Ų; Hydrogen Bond Acceptors: 22 [3]
Comparator Or Baseline	Linoleoyl-CoA (9Z,12Z-octadecadienoyl-CoA): TPSA: 363.54 Ų; Hydrogen Bond Acceptors: 19 [4]
Quantified Difference	TPSA Δ = 19.23 Ų; H-Bond Acceptors Δ = 3
Conditions	Calculated values based on molecular structure using standard computational chemistry algorithms (LIPID MAPS, HMDB)

Why This Matters

The higher TPSA predicts moderately stronger retention in hydrophilic interaction liquid chromatography (HILIC) and altered retention in reversed-phase LC, factors that must be accounted for when developing multi-analyte acyl-CoA profiling methods.

• [1] LIPID MAPS. (9Z,12Z)-3-oxolinoleoyl-CoA (LMFA07050136). Calculated Physicochemical Properties. View Source
• [2] Rivera LG, Bartlett MG. Chromatographic methods for the determination of acyl-CoAs. Anal Methods. 2018;10:5252-5264. View Source
• [3] LIPID MAPS. (9Z,12Z)-3-oxolinoleoyl-CoA (LMFA07050136). TPSA: 382.77; Hydrogen Bond Acceptors: 22. View Source
• [4] HMDB. Showing metabocard for 9Z,12Z-octadecadienoyl-CoA (HMDB0062491). TPSA: 363.54; Hydrogen Bond Acceptors: 19. View Source

Superior In Vitro Stability of Long-Chain Acyl-CoAs

(9Z,12Z)-3-oxolinoleoyl-CoA serves as the exclusive substrate for peroxisomal 3-oxoacyl-CoA thiolase (EC 2.3.1.16) in the thiolytic cleavage step of linoleate β-oxidation, generating acetyl-CoA and cis,cis-palmito-7,10-dienoyl-CoA (C16:2 Δ7,10) [1]. This metabolic fate distinguishes it from other 3-oxoacyl-CoAs such as 3-oxooleoyl-CoA (C18:1 Δ9), which yields distinct downstream products, and from its precursor (3S)-3-hydroxylinoleoyl-CoA, which cannot undergo thiolysis [2]. In metabolomic studies quantifying peroxisomal β-oxidation flux, the accumulation of this specific 3-oxo intermediate provides direct evidence of thiolase activity or its impairment [3].

In vitro stability

Class-level

Predicted >100-fold longer half-life vs. succinyl-CoA (days to weeks at pH 7.5, 37°C).

Minimizes non-enzymatic hydrolysis in enzyme assays.

Inferred from long-chain acyl-CoA class behavior; direct data for target compound absent.

Evidence Dimension	Enzymatic Thiolytic Cleavage Specificity
Target Compound Data	3-oxolinoleoyl-CoA + CoA → acetyl-CoA + cis,cis-palmito-7,10-dienoyl-CoA (catalyzed by 3-oxoacyl-CoA thiolase) [4]
Comparator Or Baseline	(3S)-3-hydroxylinoleoyl-CoA → cannot undergo thiolysis; 3-oxooleoyl-CoA → yields hexadecenoyl-CoA (C16:1) products
Quantified Difference	Qualitative difference in metabolic fate; target compound uniquely positioned for thiolytic cleavage measurement
Conditions	Peroxisomal β-oxidation pathway as annotated in Human-GEM and KEGG metabolic models

Why This Matters

For studies quantifying peroxisomal β-oxidation flux or investigating inborn errors of fatty acid metabolism, only the authentic 3-oxolinoleoyl-CoA enables direct measurement of this specific catalytic node, whereas precursor or analog compounds cannot serve as surrogates.

• [1] Human-GEM. MAR03305: 3-oxolinoleoyl-CoA [x] + CoA [x] ⇒ acetyl-CoA [x] + cis,cis-palmito-7,10-dienoyl-CoA [x]. Metabolic Atlas. View Source
• [2] MetaCyc. Reaction: 3-oxo-(9Z)-octadecenoyl-CoA + coenzyme A → hexadecenoyl-CoA + acetyl-CoA. View Source
• [3] Kim S, Kim KJ. Crystal Structure of Acyl-CoA Oxidase 3 from Yarrowia lipolytica with Specificity for Short-Chain Acyl-CoA. J Microbiol Biotechnol. 2018;28(4):597-605. View Source
• [4] Human-GEM. MAR03305: 3-oxolinoleoyl-CoA thiolytic cleavage reaction annotation. View Source

ACOX3 Substrate Specificity: Structural Basis for Short-Chain Preference in Yarrowia lipolytica

While (9Z,12Z)-3-oxolinoleoyl-CoA itself is not a direct substrate for acyl-CoA oxidase 3 (ACOX3)—as ACOX3 acts on saturated acyl-CoAs to generate 2-trans-enoyl-CoAs, not 3-oxoacyl-CoAs—the structural characterization of ACOX3 provides essential context for the broader acyl-CoA oxidase family that participates in linoleate β-oxidation [1]. The crystal structure of Yarrowia lipolytica ACOX3 (YlACOX3) at 2.5 Å resolution revealed a substrate-binding pocket located at the interface between Nα, Nβ, and Cα1 domains near the FAD cofactor, with structural features conferring preference for short-chain acyl-CoAs [2]. Comparisons with medium- and long-chain ACOX structures demonstrated that substrate specificity is governed by the geometry and dimensions of the hydrophobic binding tunnel [3]. This structural framework supports the interpretation that acyl-CoA chain length and oxidation state critically determine enzyme recognition, reinforcing why the 3-oxo, C18:2 Δ9,12 configuration of the target compound is non-interchangeable with saturated or shorter-chain 3-oxoacyl-CoAs [4].

Evidence Dimension	ACOX3 Substrate Preference (Yarrowia lipolytica)
Target Compound Data	Not a direct ACOX3 substrate; target compound is a 3-oxoacyl-CoA thiolase substrate
Comparator Or Baseline	YlACOX3 exhibits substrate preference order: decanoyl-CoA > myristyl-CoA > hexanoyl-CoA > furyl-propionyl-CoA
Quantified Difference	Qualitative preference ranking for short-chain saturated acyl-CoAs; 3-oxo group and long-chain unsaturation exclude recognition
Conditions	Crystal structure determined at 2.5 Å resolution; comparative analysis with medium- and long-chain ACOX isoforms

Why This Matters

The structural elucidation of ACOX3 substrate specificity underscores the principle that acyl-CoA recognition is exquisitely sensitive to chain length, saturation, and oxidation state, thereby reinforcing the scientific necessity of using the chemically authentic 3-oxolinoleoyl-CoA for thiolase studies rather than assuming interchangeability among 3-oxoacyl-CoAs.

• [1] Kim S, Kim KJ. Crystal Structure of Acyl-CoA Oxidase 3 from Yarrowia lipolytica with Specificity for Short-Chain Acyl-CoA. J Microbiol Biotechnol. 2018;28(4):597-605. View Source
• [2] Kim S, Kim KJ. Crystal Structure of Acyl-CoA Oxidase 3 from Yarrowia lipolytica with Specificity for Short-Chain Acyl-CoA. J Microbiol Biotechnol. 2018;28(4):597-605. View Source
• [3] Kim S, Kim KJ. Crystal Structure of Acyl-CoA Oxidase 3 from Yarrowia lipolytica with Specificity for Short-Chain Acyl-CoA. J Microbiol Biotechnol. 2018;28(4):597-605. View Source
• [4] ChEBI. (9Z,12Z)-3-oxolinoleoyl-CoA(4−) (CHEBI:74013). Classification: 3-oxo-fatty acyl-CoA. View Source

Key Applications of (9Z,12Z)-3-Oxolinoleoyl-CoA

Characterizing PUFA-Specific Acyl-CoA Oxidases & Thiolases

In metabolic flux studies investigating peroxisomal linoleate β-oxidation—particularly in the context of peroxisomal biogenesis disorders, hepatic steatosis, or inborn errors of fatty acid metabolism—(9Z,12Z)-3-oxolinoleoyl-CoA serves as an authentic analytical standard for quantifying the abundance of this specific 3-oxo intermediate [1]. The compound's distinct molecular weight (1043.95 g/mol) and -4 charge state at physiological pH enable unambiguous MRM transition development in negative-ion mode LC-MS/MS, allowing discrimination from co-eluting acyl-CoA species including linoleoyl-CoA (1029.97 g/mol) and 3-oxooleoyl-CoA (1045.34 g/mol) [2]. Method validation using the authentic standard ensures accurate assessment of peroxisomal 3-oxoacyl-CoA thiolase activity in cell lysates, tissue homogenates, or isolated peroxisomal fractions [3].

Targeted Metabolomics for Peroxisomal Stress Biomarkers

For enzymologists characterizing the substrate specificity, kinetic parameters, or inhibition profiles of peroxisomal 3-oxoacyl-CoA thiolase (also designated acetyl-CoA C-acyltransferase), (9Z,12Z)-3-oxolinoleoyl-CoA is the chemically defined substrate required for assays measuring thiolytic cleavage activity [1]. In continuous spectrophotometric assays monitoring NADH production via coupled enzyme systems, or in endpoint LC-MS assays quantifying acetyl-CoA release, only the authentic 3-oxolinoleoyl-CoA yields interpretable kinetic data that directly reflects the enzyme's action on linoleate-derived substrates [2]. Substitution with 3-oxooleoyl-CoA or 3-oxopalmitoyl-CoA would measure activity on chemically distinct substrates and cannot be extrapolated to linoleate pathway flux [3].

LC-MS/MS Method Development & Cross-Lab Standardization

Given that endogenous (9Z,12Z)-3-oxolinoleoyl-CoA is present at low abundance in biological matrices and lacks commercial availability of isotopically labeled analogs, procurement of the unlabeled authentic compound is a prerequisite for synthesizing ¹³C- or ²H-labeled internal standards via chemoenzymatic or chemical approaches [1]. Such labeled standards are essential for developing robust, matrix-matched LC-MS/MS quantification methods with adequate sensitivity and precision for detecting this intermediate in clinical or preclinical metabolomics studies [2]. The compound's physicochemical properties—including its TPSA of 382.77 Ų and logP of 6.91—inform the design of solid-phase extraction protocols and chromatographic separation conditions optimized for acyl-CoA profiling [3].

Deciphering Metabolic Disease Mechanisms in Preclinical Models

The experimental or vendor-verified spectral data for (9Z,12Z)-3-oxolinoleoyl-CoA—including exact mass (1043.324149 Da), InChIKey (XROJENOQBXZHJA-RRNJGNTNSA-N), and predicted fragmentation patterns—provide foundational inputs for constructing high-quality mass spectral libraries used in untargeted metabolomics [1]. Researchers developing in silico fragmentation prediction algorithms, retention time prediction models for reversed-phase or HILIC chromatography, or cheminformatic tools for acyl-CoA annotation rely on the accurate structural and physicochemical parameters of the authentic compound to calibrate and validate their computational methods [2].

Application

Selection Property

Validation Focus

PUFA-specific oxidase/thiolase characterization

Linoleate-pathway specificity

Enzyme kinetic parameter validation (Km, Vmax)

Peroxisomal stress biomarker monitoring

Distinct MS/MS signature and accumulation profile

Metabolic flux quantification under dietary/pharmacological challenge

LC-MS/MS method development and cross-lab standardization

Predictable fragmentation and long-term stability

Retention time alignment and collision energy optimization

Preclinical metabolic disease model phenotyping

Direct peroxisomal beta-oxidation flux readout

Discriminating peroxisomal from mitochondrial pathway contributions

• [1] Rivera LG, Bartlett MG. Chromatographic methods for the determination of acyl-CoAs. Anal Methods. 2018;10:5252-5264. View Source
• [2] LIPID MAPS. (9Z,12Z)-3-oxolinoleoyl-CoA (LMFA07050136). Exact Mass: 1043.324149; logP: 6.91. View Source
• [3] Human-GEM. MAR03305: 3-oxolinoleoyl-CoA thiolytic cleavage reaction annotation. View Source